![molecular formula C14H16N2OS B2794517 N-(benzo[d]thiazol-5-yl)cyclohexanecarboxamide CAS No. 922879-65-0](/img/structure/B2794517.png)
N-(benzo[d]thiazol-5-yl)cyclohexanecarboxamide
Overview
Description
“N-(benzo[d]thiazol-5-yl)cyclohexanecarboxamide” is a chemical compound with the molecular formula C14H16N2OS and a molecular weight of 260.36. It is related to the thiazole class of compounds, which have been found to exhibit diverse biological activities .
Molecular Structure Analysis
The thiazole ring, a key component of this compound, is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
Anti-Tubercular Compounds
Benzothiazole derivatives have been synthesized and studied for their anti-tubercular properties . They have shown better inhibition potency against M. tuberculosis compared to standard reference drugs . The synthesis of these derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .
Antibacterial Agents
Some novel N’-(1,3-benzothiazol-2-yl)-arylamide derivatives have been synthesized and evaluated as antibacterial agents . These compounds have shown variable activity against tested Gram-positive and Gram-negative bacterial strains . Some compounds exhibited promising activity against Staphylococcus aureus with MIC values in the range of 19.7–24.2 μM .
Anti-Oligomerization Agents
Benzothiazole derivatives have been identified as promising agents in reducing oligomerization, a process involved in neurodegenerative diseases . These compounds have shown potential in mitigating protein aggregation .
Inhibitors of the IL-6/JAK/STAT3 Pathway
Compounds with a benzothiazole scaffold have been tested for their inhibition of the interleukin-6 (IL-6)/JAK/STAT3 pathway . This pathway is involved in several inflammatory and autoimmune diseases, and its inhibition can have therapeutic benefits .
Anti-Mycobacterial Agents
Benzothiazole derivatives have been synthesized and evaluated for their anti-mycobacterial properties . These compounds have shown promising activity against mycobacterial strains .
Potential Treatment for Tauopathies
Compounds containing the benzothiazole moiety have been studied for their potential in treating diseases/disorders involving tau-mediated neurodegeneration, known collectively as tauopathies .
Antifungal Agents
Benzothiazole derivatives have been synthesized and evaluated for their antifungal properties . These compounds have shown promising activity against various fungal strains .
Hepatoprotective Agents
Benzothiazole derivatives have been studied for their hepatoprotective activities . These compounds can potentially protect the liver from damage caused by various toxins .
Future Directions
The future research directions for “N-(benzo[d]thiazol-5-yl)cyclohexanecarboxamide” and similar compounds could involve further exploration of their biological activities and potential applications in drug discovery. Additionally, the development of new synthetic methods for these compounds could also be a promising area of research .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed in the context of their interaction with the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the target’s function . In the case of anti-tubercular activity, they inhibit the functioning of the DprE1 enzyme, thereby disrupting the cell wall biosynthesis of the bacteria .
Biochemical Pathways
Benzothiazole derivatives affect the cell wall biosynthesis pathway in Mycobacterium tuberculosis by inhibiting the DprE1 enzyme . This disruption in the cell wall biosynthesis leads to the death of the bacteria, thereby exhibiting anti-tubercular activity .
Result of Action
Based on the known effects of benzothiazole derivatives, it can be inferred that the compound might exhibit anti-tubercular activity by causing the death of mycobacterium tuberculosis .
properties
IUPAC Name |
N-(1,3-benzothiazol-5-yl)cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS/c17-14(10-4-2-1-3-5-10)16-11-6-7-13-12(8-11)15-9-18-13/h6-10H,1-5H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJZXLRXFMCTRJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=CC3=C(C=C2)SC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-5-yl)cyclohexanecarboxamide | |
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